calcium;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate
calcium;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate
Labeled Pantothenic Acid
An internal standard suitable for quantitation of pantothenic acid levels and testing applications including clinical and diagnostic testing or quality control testing of vitamin supplements, fortified foods or pharmaceutical preparations. Pantothenic acid, also known as Vitamin B5, is an essential water-soluble B vitamin that is involved in the coenzyme A (CoA) synthesis.
An internal standard suitable for quantitation of pantothenic acid levels and testing applications including clinical and diagnostic testing or quality control testing of vitamin supplements, fortified foods or pharmaceutical preparations. Pantothenic acid, also known as Vitamin B5, is an essential water-soluble B vitamin that is involved in the coenzyme A (CoA) synthesis.
Brand Name:
Vulcanchem
CAS No.:
356786-94-2
VCID:
VC0030110
InChI:
InChI=1S/C9H17NO5.Ca/c1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;+2/p-1/t7-;/m1./s1
SMILES:
CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2]
Molecular Formula:
C18H34CaN2O10
Molecular Weight:
486.492
calcium;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate
CAS No.: 356786-94-2
Cat. No.: VC0030110
Molecular Formula: C18H34CaN2O10
Molecular Weight: 486.492
* For research use only. Not for human or veterinary use.
![calcium;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate - 356786-94-2](/images/no_structure.jpg)
Specification
| Description | Labeled Pantothenic Acid An internal standard suitable for quantitation of pantothenic acid levels and testing applications including clinical and diagnostic testing or quality control testing of vitamin supplements, fortified foods or pharmaceutical preparations. Pantothenic acid, also known as Vitamin B5, is an essential water-soluble B vitamin that is involved in the coenzyme A (CoA) synthesis. |
|---|---|
| CAS No. | 356786-94-2 |
| Molecular Formula | C18H34CaN2O10 |
| Molecular Weight | 486.492 |
| IUPAC Name | calcium;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate |
| Standard InChI | InChI=1S/C9H17NO5.Ca/c1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;+2/p-1/t7-;/m1./s1 |
| Standard InChI Key | WIWQIMNDNVAWQN-DXAJRXMUSA-N |
| SMILES | CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2] |
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